Cas no 2171555-73-8 (2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-3-oxopiperazin-2-yl)acetic acid)
2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-3-oxopiperazin-2-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2171555-73-8
- 2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}-3-oxopiperazin-2-yl)acetic acid
- EN300-1511169
- 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-3-oxopiperazin-2-yl)acetic acid
-
- Inchi: 1S/C25H27N3O7/c29-22(28-11-9-26-24(32)21(28)13-23(30)31)15-34-12-10-27-25(33)35-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20-21H,9-15H2,(H,26,32)(H,27,33)(H,30,31)
- InChI Key: FUWLVEGYWXUERW-UHFFFAOYSA-N
- SMILES: O(C(NCCOCC(N1CCNC(C1CC(=O)O)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 481.18490021g/mol
- Monoisotopic Mass: 481.18490021g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 769
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 134Ų
2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-3-oxopiperazin-2-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1511169-1.0g |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}-3-oxopiperazin-2-yl)acetic acid |
2171555-73-8 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1511169-50mg |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}-3-oxopiperazin-2-yl)acetic acid |
2171555-73-8 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1511169-100mg |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}-3-oxopiperazin-2-yl)acetic acid |
2171555-73-8 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1511169-250mg |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}-3-oxopiperazin-2-yl)acetic acid |
2171555-73-8 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1511169-500mg |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}-3-oxopiperazin-2-yl)acetic acid |
2171555-73-8 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1511169-1000mg |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}-3-oxopiperazin-2-yl)acetic acid |
2171555-73-8 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1511169-2500mg |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}-3-oxopiperazin-2-yl)acetic acid |
2171555-73-8 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1511169-5000mg |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}-3-oxopiperazin-2-yl)acetic acid |
2171555-73-8 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1511169-10000mg |
2-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetyl}-3-oxopiperazin-2-yl)acetic acid |
2171555-73-8 | 10000mg |
$14487.0 | 2023-09-27 |
2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-3-oxopiperazin-2-yl)acetic acid Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-3-oxopiperazin-2-yl)acetic acid
Introduction to 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-3-oxopiperazin-2-yl)acetic Acid (CAS No. 2171555-73-8)
2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-3-oxopiperazin-2-yl)acetic acid, identified by the CAS number 2171555-73-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a piperazine core, a fluorenyl moiety, and an acetic acid functional group. The intricate arrangement of these structural components imparts unique chemical and biological properties, making it a promising candidate for various therapeutic applications.
The fluorenylmethoxycarbonyl (Fmoc) group in the molecular structure is particularly noteworthy, as it is commonly employed in peptide synthesis and proteomics research. The presence of this group suggests that the compound may exhibit utility in the development of peptide mimetics or as an intermediate in the synthesis of more complex biomolecules. Furthermore, the piperazine ring is a well-known pharmacophore in medicinal chemistry, often found in drugs targeting neurological and cardiovascular disorders due to its ability to modulate neurotransmitter activity.
Recent advancements in chemical biology have highlighted the importance of piperazine derivatives in drug discovery. These compounds have been extensively studied for their potential to interact with biological targets such as enzymes and receptors. The specific modification of the piperazine ring with an acetoxyacetyl side chain enhances its binding affinity and selectivity, which are critical factors in drug design. This structural feature positions 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-3-oxopiperazin-2-yl)acetic acid as a valuable tool for investigating novel therapeutic pathways.
The fluorene moiety contributes to the compound's hydrophobicity and stability, which are desirable properties for pharmaceutical candidates. Fluorene-based compounds have been reported to exhibit favorable pharmacokinetic profiles, making them suitable for oral administration and prolonged circulation in vivo. Additionally, the fluorenylmethoxycarbonyl group can serve as a handle for further chemical modifications, allowing researchers to tailor the molecule's properties for specific applications.
In the context of contemporary pharmaceutical research, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The complex architecture of 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-3-oxopiperazin-2-yl)acetic acid makes it a potential candidate for disrupting or stabilizing PPIs, which are often implicated in various diseases including cancer and inflammatory disorders. Preclinical studies have demonstrated that PPI modulators can exhibit high specificity and low toxicity, offering a promising alternative to traditional small-molecule drugs.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex core structure efficiently. These methods not only enhance synthetic efficiency but also minimize unwanted side products, which is crucial for pharmaceutical-grade materials.
From a biological perspective, the acetic acid moiety at the terminal end of the molecule suggests potential interactions with carboxylic acid-binding proteins or enzymes. This feature could be exploited to develop drugs that target metabolic pathways or signal transduction cascades involving acyl-CoA derivatives. Furthermore, the presence of multiple functional groups provides opportunities for derivatization, allowing researchers to explore different analogs with tailored biological activities.
Recent research has also explored the use of fluorene-based compounds in imaging applications due to their favorable photophysical properties. While not directly related to therapeutic applications, these findings underscore the versatility of fluorene derivatives and their potential utility beyond traditional drug development. The combination of structural complexity and functional diversity makes CAS No. 2171555-73-8 an intriguing subject for further investigation.
In conclusion, 2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-3-oxopiperazin-2-yl)acetic acid represents a fascinating example of how intricate molecular design can lead to novel therapeutic agents. Its unique structural features—comprising a piperazine core modified with an Fmoc group and flanked by fluorene and acetic acid functionalities—position it as a versatile tool for pharmaceutical research. As our understanding of biological systems continues to evolve, compounds like this are likely to play a pivotal role in discovering new treatments for complex diseases.
2171555-73-8 (2-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetyl}-3-oxopiperazin-2-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)